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Compound of Interest

Compound Name: 1,6,11,16-Tetraoxacycloeicosane

Cat. No.: B2543557

Technical Support Center: 1,6,11,16-
Tetraoxacycloeicosane

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of 1,6,11,16-
Tetraoxacycloeicosane (CAS No. 17043-02-6).

Physical and Chemical Properties

A summary of the key quantitative data for 1,6,11,16-Tetraoxacycloeicosane is presented
below for easy reference.

Property Value

Molecular Formula C16H3204

Molecular Weight 288.42 g/mol [1]

CAS Number 17043-02-6[1]
Appearance White to off-white solid

Room Temperature; for solutions, 2-8°C is
Storage Temperature

recommended.
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Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with

1,6,11,16-Tetraoxacycloeicosane.

Problem

Possible Cause

Solution

Difficulty Dissolving the

Compound

The compound has limited

solubility in non-polar solvents.

Use a more polar solvent such
as methanol, ethanol, or a
mixture of solvents. Gentle
warming and sonication can

also aid dissolution.

Unexpected Reaction

Outcome

The compound may be

degraded or contain impurities.

Visually inspect the compound
for any signs of degradation,
such as discoloration or the
presence of crystalline
precipitates, which could
indicate peroxide formation.[2]
It is recommended to use the
compound from a freshly

opened container.

Inconsistent Experimental

Results

The compound may have
absorbed moisture, affecting

its effective concentration.

Store the compound in a tightly
sealed container in a dry, well-
ventilated place, away from
moisture.[3] For sensitive
applications, handle the
compound in a glove box

under an inert atmosphere.

Material Appears Discolored

Potential degradation of the
compound due to improper
storage or exposure to

contaminants.

Do not use the material.
Dispose of it according to the
recommended disposal

procedures.

Frequently Asked Questions (FAQs)

Handling
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e QI1: What are the primary hazards associated with 1,6,11,16-Tetraoxacycloeicosane?

o Al: The primary hazards are acute oral toxicity, skin irritation, and serious eye irritation. It
is harmful if swallowed and causes skin and serious eye irritation.

e Q2: What personal protective equipment (PPE) should | wear when handling this
compound?

o A2: Always wear appropriate PPE, including chemical-resistant gloves, safety glasses with
side shields or goggles, and a lab coat. If there is a risk of generating dust, a NIOSH-
approved respirator may be necessary.

e Q3: How should I handle a spill of 1,6,11,16-Tetraoxacycloeicosane?
o A3: For a small spill, you should:
= Avoid breathing dust.
» Wear appropriate PPE.

» Gently sweep up the solid material, avoiding dust generation, and place it in a suitable,
closed container for disposal.[3]

» Clean the spill area with a suitable solvent and then with soap and water.

» For larger spills, evacuate the area and contact your institution's environmental health
and safety department.

Storage
e Q4: What are the recommended storage conditions for 1,6,11,16-Tetraoxacycloeicosane?

o A4: The compound should be stored at room temperature in a tightly sealed container in a
dry and well-ventilated place.[3] Solutions of the compound should be stored at 2-8°C.

e Q5: Are there any materials that are incompatible with 1,6,11,16-Tetraoxacycloeicosane?
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o A5: As a crown ether, it may be incompatible with strong oxidizing agents. Contact with
these materials should be avoided.

e Q6: What are the signs of degradation | should look for?

o AG6: Like other ethers, crown ethers can form explosive peroxides upon prolonged
exposure to air and light.[2] Signs of degradation may include discoloration (yellowing) or
the formation of crystalline precipitates within the container. If these are observed, the
compound should be disposed of carefully.

Disposal
e Q7: How should I dispose of waste 1,6,11,16-Tetraoxacycloeicosane?

o A7: Waste should be disposed of in accordance with local, state, and federal regulations. It
is recommended to offer surplus and non-recyclable solutions to a licensed disposal
company.[3] One common method is to dissolve the material in a combustible solvent and
incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Experimental Protocols & Methodologies
Safe Handling Workflow

The following diagram outlines the general workflow for safely handling 1,6,11,16-
Tetraoxacycloeicosane in a laboratory setting.
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Caption: Workflow for the safe handling of 1,6,11,16-Tetraoxacycloeicosane.

Emergency Response Logic
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This diagram illustrates the logical steps to take in the event of an emergency involving
1,6,11,16-Tetraoxacycloeicosane.
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Caption: Logical flow for emergency response procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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